Cas no 26600-34-0 (Cyclooctanecarboxylic acid ethyl ester)

• Product Name: Cyclooctanecarboxylic acid ethyl ester
• CAS No: 26600-34-0
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• MDL: MFCD11554970
• CID: 2931338
• Update Time: 2025-10-21

Cyclooctanecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclooctanecarboxylic acid ethyl ester

• MDL： MFCD11554970
• Inchi： 1S/C11H20O2/c1-2-13-11(12)10-8-6-4-3-5-7-9-10/h10H,2-9H2,1H3
• InChI Key： CGSWRFQBISKHLS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCCCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Cyclooctanecarboxylic acid ethyl ester

Cyclooctanecarboxylic Acid Ethyl Ester: A Comprehensive Overview

Cyclooctanecarboxylic acid ethyl ester, with the CAS number 26600-34-0, is a compound that has garnered significant attention in various fields due to its unique properties and potential applications. This compound is a derivative of cyclooctane carboxylic acid, where the carboxylic acid group is esterified with ethanol, resulting in the formation of an ethyl ester. The structure of this compound is characterized by a cyclooctane ring with a carboxyethyl group attached, making it a versatile molecule with diverse applications in chemistry and related disciplines.

Recent studies have highlighted the importance of cyclooctanecarboxylic acid ethyl ester in the field of organic synthesis. Its ability to act as an intermediate in the synthesis of more complex molecules has made it a valuable tool for researchers. For instance, the compound has been utilized in the preparation of various pharmaceutical agents, where its structural flexibility allows for the creation of bioactive compounds with specific therapeutic properties.

In addition to its role in organic synthesis, cyclooctanecarboxylic acid ethyl ester has also found applications in materials science. Researchers have explored its potential as a precursor for the development of advanced materials, such as polymers and coatings. The compound's unique physical properties, including its melting point and solubility characteristics, make it an ideal candidate for these applications.

One of the most promising areas of research involving cyclooctanecarboxylic acid ethyl ester is its use in drug delivery systems. Scientists have investigated its ability to serve as a carrier for therapeutic agents, enhancing their bioavailability and targeting efficiency. This has led to the development of innovative drug delivery platforms that leverage the compound's structural features to improve treatment outcomes.

Furthermore, cyclooctanecarboxylic acid ethyl ester has been studied for its environmental impact and biodegradability. As concerns about sustainability and eco-friendly practices continue to grow, understanding the environmental fate of such compounds is crucial. Recent research has shown that under certain conditions, this compound can undergo biodegradation, reducing its potential impact on ecosystems.

The synthesis of cyclooctanecarboxylic acid ethyl ester involves several key steps that ensure high purity and yield. Traditional methods often employ Fischer esterification, where ethanol reacts with cyclooctanecarboxylic acid in the presence of an acid catalyst. However, advancements in catalytic techniques have enabled more efficient and environmentally friendly production methods.

In terms of characterization, cyclooctanecarboxylic acid ethyl ester can be analyzed using various spectroscopic techniques such as infrared (IR) spectroscopy and nuclear magnetic resonance (NMR). These methods provide insights into the molecular structure and functional groups present in the compound, aiding in its identification and quality control.

The versatility of cyclooctanecarboxylic acid ethyl ester extends to its use in analytical chemistry as well. It serves as a reference standard for chromatographic separations and calibration purposes due to its well-defined physical and chemical properties.

Looking ahead, ongoing research aims to further unlock the potential of cyclooctanecarboxylic acid ethyl ester in emerging fields such as nanotechnology and green chemistry. Its role as a building block for more complex structures continues to be explored, offering new opportunities for innovation across multiple industries.

In conclusion, cyclooctanecarboxylic acid ethyl ester (CAS No: 26600-34-0) is a multifaceted compound with applications spanning organic synthesis, materials science, drug delivery systems, and environmental studies. Its structural versatility and unique properties make it an invaluable asset in both academic research and industrial applications.